(5-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)isoxazol-3-yl)methyl 2-(pyridin-4-ylthio)acetate

• IUPAC Name: [5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl]methyl 2-pyridin-4-ylsulfanylacetate
• InChI: InChI=1S/C19H16N2O5S/c22-19(12-27-15-3-5-20-6-4-15)25-11-14-10-17(26-21-14)13-1-2-16-18(9-13)24-8-7-23-16/h1-6,9-10H,7-8,11-12H2
• InChI Key: KASQGXSATITCQS-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C3=CC(=NO3)COC(=O)CSC4=CC=NC=C4
• Molecular Formula: C19H16N2O5S
• Molecular Weight: 384.4 g/mol
• CAS No.: 1203150-39-3

Description

(5-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)isoxazol-3-yl)methyl 2-(pyridin-4-ylthio)acetate is a synthetic organic compound featuring a fused dihydrobenzo[b][1,4]dioxin ring linked to an isoxazole core, with a methyl ester group bridging to a pyridin-4-ylthioacetate moiety.

Biological Activity

The compound (5-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)isoxazol-3-yl)methyl 2-(pyridin-4-ylthio)acetate is a synthetic organic molecule that has garnered attention due to its potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound can be described by its molecular formula and structure:

• Molecular Formula : C₁₄H₁₅N₃O₃S
• Molecular Weight : 301.35 g/mol

The structure includes a dihydrobenzo[b][1,4]dioxin moiety, an isoxazole ring, and a pyridinylthioacetate side chain. This unique combination of functional groups is hypothesized to contribute to its biological activity.

Research indicates that compounds similar to (5-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)isoxazol-3-yl)methyl 2-(pyridin-4-ylthio)acetate exhibit various mechanisms of action:

• Antimicrobial Activity : Compounds containing the dihydrobenzo[b][1,4]dioxin structure have shown significant antimicrobial properties. For instance, derivatives have been reported to inhibit the FtsZ protein in bacterial cell division cycles, which is a critical target for developing new antibiotics .
• Antioxidant Properties : The presence of isoxazole and dioxin rings may enhance the antioxidant capacity of the compound, helping to mitigate oxidative stress in cells .
• Enzyme Inhibition : Studies suggest that related compounds can inhibit specific enzymes involved in metabolic pathways, potentially leading to therapeutic applications in conditions like cancer or metabolic disorders .

Biological Activity Data

The following table summarizes the biological activities reported for compounds structurally related to (5-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)isoxazol-3-yl)methyl 2-(pyridin-4-ylthio)acetate:

Activity Type	Compound Reference	Observed Effect	IC50/MIC Values
Antimicrobial		Inhibition of S. aureus FtsZ	0.25 μg/mL
Antioxidant		Reduction of oxidative stress	Not quantified
Enzyme Inhibition		Inhibition of metabolic enzymes	Not quantified

Case Studies

Several studies have investigated the biological activity of related compounds:

• Antimicrobial Efficacy : A study by researchers at VCU demonstrated that derivatives of dihydrobenzo[b][1,4]dioxin exhibited potent antimicrobial activity against both methicillin-sensitive and methicillin-resistant strains of Staphylococcus aureus. The study highlighted the importance of structural modifications in enhancing efficacy .
• Mechanistic Insights : Another research effort focused on elucidating the mechanism by which these compounds inhibit bacterial growth through FtsZ inhibition. This study provided insights into how structural features correlate with biological activity .
• Therapeutic Potential : A recent investigation assessed the potential of these compounds in treating oxidative stress-related diseases. The results indicated a promising role for these molecules in developing new therapeutic agents aimed at reducing oxidative damage .

Scientific Research Applications

Biological Activities

Research indicates that compounds similar to (5-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)isoxazol-3-yl)methyl 2-(pyridin-4-ylthio)acetate exhibit various biological activities:

Antimicrobial Properties

Studies have shown that derivatives containing dioxin and isoxazole structures possess antimicrobial activities against a range of pathogens. For instance, compounds derived from isoxazole have been reported to show moderate to good activity against bacteria such as Staphylococcus aureus and Escherichia coli .

Anticancer Activity

There is emerging evidence that compounds with similar structures can inhibit cancer cell proliferation. For example, research on related isoxazole derivatives has demonstrated their ability to induce apoptosis in cancer cells through various mechanisms, including modulation of apoptotic pathways and inhibition of cell cycle progression .

Neuroprotective Effects

Some studies suggest that compounds containing dioxin derivatives may exhibit neuroprotective effects. These effects are hypothesized to be linked to their ability to modulate neurotransmitter systems or reduce oxidative stress in neuronal cells .

Case Studies

• Antimicrobial Screening : A series of synthesized compounds based on the isoxazole framework were evaluated for their antimicrobial efficacy against clinical isolates. Results indicated that certain modifications enhanced activity significantly compared to standard antibiotics .
• Cancer Cell Line Studies : In vitro studies demonstrated that specific derivatives of dioxin-isoxazole compounds inhibited the growth of various cancer cell lines (e.g., breast and lung cancer). Mechanistic studies revealed that these compounds activated caspase pathways leading to apoptosis .
• Neurodegenerative Disease Models : Animal models treated with related dioxin derivatives showed improved cognitive function and reduced neuroinflammation, suggesting potential for treating conditions like Alzheimer's disease .

Comparison with Similar Compounds

Table 1: Comparison of Thioacetate-Containing Compounds

Compound Name	Core Structure	Functional Groups	Known Applications/Properties	Reference
Target Compound	Isoxazole-dihydrodioxin + pyridinyl	Pyridin-4-ylthioacetate, methyl ester	Inferred pesticide/pharmaceutical
Triazamate	1,2,4-Triazol-5-ylthioacetate	Triazolylthioacetate	Insecticide (disrupts neurotransmission)
Ethyl 2-[6-methyl-4-(thietan-3-yloxy)pyrimidine-2-ylthio]acetate	Pyrimidine-thietane hybrid	Pyrimidinylthioacetate, thietanyloxy	Synthetic intermediate (unclear use)
I-6373 (Ethyl 4-(4-(3-methylisoxazol-5-yl)phenethylthio)benzoate)	Isoxazole-phenethylthio-benzoate	Methylisoxazolyl, phenethylthio, benzoate	Potential kinase inhibitor

Key Observations :

• The pyridin-4-ylthioacetate group in the target compound may offer distinct binding interactions compared to triazolylthioacetate (triazamate) or pyrimidinylthioacetate derivatives. Pyridine’s basicity could influence cellular uptake .
• The dihydrobenzo[b][1,4]dioxin moiety may enhance environmental persistence, similar to EPFRs observed in particulate matter .

Isoxazole Derivatives

Isoxazole rings are prevalent in bioactive molecules due to their metabolic stability and hydrogen-bonding capacity.

Table 2: Isoxazole-Containing Analogs

Compound Name	Isoxazole Substituents	Linked Groups	Bioactivity	Reference
Target Compound	5-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)	Methyl-pyridinylthioacetate	Unknown (predicted: ROS modulation)
I-6273 (Ethyl 4-(4-(methylisoxazol-5-yl)phenethylamino)benzoate)	3-Methylisoxazol-5-yl	Phenethylamino-benzoate	Unreported (possible kinase targeting)
I-6373 (Ethyl 4-(4-(3-methylisoxazol-5-yl)phenethylthio)benzoate)	3-Methylisoxazol-5-yl	Phenethylthio-benzoate	Unreported (similar to NSAID scaffolds)

Key Observations :

• The target compound’s dihydrodioxin-isoxazole fusion is structurally unique compared to simpler methylisoxazolyl derivatives (e.g., I-6273, I-6373). This could confer improved lipophilicity or resistance to oxidative degradation .

Environmental and Metabolic Considerations

• Environmental Persistence : Dihydrobenzo[b][1,4]dioxin systems are structurally related to EPFRs, which exhibit long lifetimes in particulate matter. This raises concerns about the target compound’s accumulation in dust or indoor surfaces .
• Metabolic Stability : Thioacetate esters (e.g., triazamate) are often pro-drugs, releasing active thiol metabolites. The pyridinylthioacetate group in the target compound may undergo similar enzymatic cleavage .